Cas no 383131-51-9 (2-Benzothiazolamine,6-chloro-4,7-dimethoxy-)

• Product Name: 2-Benzothiazolamine,6-chloro-4,7-dimethoxy-
• CAS No: 383131-51-9
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 298510
• PubChem ID: 350164
• Update Time: 2025-04-19

2-Benzothiazolamine,6-chloro-4,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,6-chloro-4,7-dimethoxy-
• 6-chloro-4,7-dimethoxy-1,3-benzothiazol-2-amine
• 2-benzothiazolamine,6-chloro-4,7-dimethoxy
• BB_SC-4079
• AKOS000296425
• DTXSID10325453
• 2-AMINO-6-CHLORO-4,7-DIMETHOXYBENZOTHIAZOLE
• NSC-508157
• 383131-51-9
• NSC508157
• 6-chloro-4,7-dimethoxybenzo[d]thiazol-2-amine

• Inchi： 1S/C9H9ClN2O2S/c1-13-5-3-4(10)7(14-2)8-6(5)12-9(11)15-8/h3H,1-2H3,(H2,11,12)
• InChI Key： ZLHNOONVBJQEDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1OC)SC(N)=N2)OC

Computed Properties

• Exact Mass: 244.00700
• Monoisotopic Mass: 244.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 85.61000
• LogP: 3.13030